Cas no 60214-15-5 (7-Phenyl-2,4,6-heptatriyn-1-ol)

• Product Name: 7-Phenyl-2,4,6-heptatriyn-1-ol
• CAS No: 60214-15-5
• MF: C₁₃H₈O
• MW: 180.202023506165
• CID: 951410
• PubChem ID: 3085176
• Update Time: 2025-04-19

7-Phenyl-2,4,6-heptatriyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Phenyl-2,4,6-heptatriyn-1-ol
• 7-phenylhepta-2,4,6-triyn-1-ol
• 1-Phenylhepta-1,3,5-triyn-7-ol
• 2,4,6-heptatriyn-1-ol, 7-phenyl-
• 1-Phtyo
• DTXSID80208966
• SCHEMBL9487985
• 60214-15-5
• DB-318348

• Inchi： 1S/C13H8O/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11,14H,12H2
• InChI Key： OBLAWABLSMUERW-UHFFFAOYSA-N
• SMILES： OCC#CC#CC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.05754
• Monoisotopic Mass: 180.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols